Cas no 863594-20-1 (N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)cyclohexanecarboxamide)

• Product Name: N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)cyclohexanecarboxamide
• CAS No: 863594-20-1
• MF: C₂₀H₂₁N₃OS
• MW: 351.46524310112
• CID: 5904270
• PubChem ID: 5093023
• Update Time: 2025-10-28

N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]cyclohexanecarboxamide
• 863594-20-1
• AKOS001900010
• N-(2-METHYL-5-{[1,3]THIAZOLO[5,4-B]PYRIDIN-2-YL}PHENYL)CYCLOHEXANECARBOXAMIDE
• F0694-0501
• N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)cyclohexanecarboxamide

• Inchi： 1S/C20H21N3OS/c1-13-9-10-15(19-23-16-8-5-11-21-20(16)25-19)12-17(13)22-18(24)14-6-3-2-4-7-14/h5,8-12,14H,2-4,6-7H2,1H3,(H,22,24)
• InChI Key： CIOSUCINGMKHTB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(C3=NC4=CC=CN=C4S3)=CC=C2C)=O)CCCCC1

Computed Properties

• Exact Mass: 351.14053348g/mol
• Monoisotopic Mass: 351.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• pka: 14.53±0.70(Predicted)

Additional information on N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)cyclohexanecarboxamide

N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)cyclohexanecarboxamide: A Comprehensive Overview

N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)cyclohexanecarboxamide (CAS No. 863594-20-1) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known as thiazolopyridines, which are characterized by the presence of a thiazole ring fused to a pyridine ring. The cyclohexanecarboxamide moiety further enhances its pharmacological profile, making it a promising candidate for various drug development initiatives.

The thiazolopyridine scaffold has been extensively studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The specific structure of N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)cyclohexanecarboxamide provides it with unique binding affinities and selectivities that can be leveraged in the design of targeted therapies. Recent research has highlighted its potential as a modulator of key signaling pathways involved in disease progression.

In the context of anti-inflammatory properties, studies have shown that N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)cyclohexanecarboxamide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling, a central regulator of inflammation.

Regarding anti-cancer applications, this compound has demonstrated significant cytotoxic effects against various cancer cell lines. Research has shown that it can induce apoptosis through the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. Additionally, it has been found to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling, thereby limiting the blood supply to tumors and slowing their growth.

In the realm of neuroprotection, N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)cyclohexanecarboxamide has shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It appears to exert its neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. The compound's ability to cross the blood-brain barrier also enhances its therapeutic potential in these conditions.

From a pharmacokinetic perspective, N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)cyclohexanecarboxamide exhibits favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics make it suitable for further development into oral formulations for chronic disease management. However, ongoing research is focused on optimizing its pharmacokinetic profile to enhance efficacy and reduce potential side effects.

The safety profile of N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)cyclohexanecarboxamide is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, comprehensive safety evaluations are necessary to ensure its suitability for clinical trials.

In conclusion, N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)cyclohexanecarboxamide (CAS No. 863594-20-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further investigation in drug discovery and development programs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.